Cas no 1462289-66-2 (Tert-butyl 4-amino-2-(methylsulfanyl)benzoate)

• Product Name: Tert-butyl 4-amino-2-(methylsulfanyl)benzoate
• CAS No: 1462289-66-2
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5654542
• PubChem ID: 117840874
• Update Time: 2025-06-13

Tert-butyl 4-amino-2-(methylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-2-(methylsulfanyl)benzoate
• 1462289-66-2
• EN300-27731049
• SCHEMBL16424137
• Tert-butyl 4-amino-2-(methylsulfanyl)benzoate

• Inchi： 1S/C12H17NO2S/c1-12(2,3)15-11(14)9-6-5-8(13)7-10(9)16-4/h5-7H,13H2,1-4H3
• InChI Key： ALUQVZWOQOZKPK-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CC=1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.6Ų

Additional information on Tert-butyl 4-amino-2-(methylsulfanyl)benzoate

Comprehensive Overview of Tert-butyl 4-amino-2-(methylsulfanyl)benzoate (CAS No. 1462289-66-2)

Tert-butyl 4-amino-2-(methylsulfanyl)benzoate (CAS No. 1462289-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its tert-butyl ester and methylsulfanyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in Tert-butyl 4-amino-2-(methylsulfanyl)benzoate is driven by its potential applications in addressing contemporary challenges such as antibiotic resistance and targeted cancer therapies. Researchers are exploring its role in modulating enzymatic activity, a hot topic in the era of precision medicine. The compound's CAS No. 1462289-66-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the tert-butyl group in this compound enhances stability, while the methylsulfanyl moiety offers opportunities for further functionalization. These attributes align with current trends in green chemistry, where researchers seek efficient, sustainable synthetic routes. The compound's molecular architecture makes it a subject of interest in computational chemistry studies, particularly in molecular docking simulations for drug design.

Analytical characterization of Tert-butyl 4-amino-2-(methylsulfanyl)benzoate typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for quality control in pharmaceutical manufacturing, a sector increasingly focused on process optimization and regulatory compliance. The compound's purity profile is a critical parameter for researchers investigating structure-activity relationships in medicinal chemistry projects.

In the context of intellectual property, CAS No. 1462289-66-2 appears in numerous patent applications, particularly those related to heterocyclic compound synthesis. This reflects the compound's strategic importance in proprietary drug development programs. The pharmaceutical industry's shift toward personalized medicine has further amplified interest in such specialized intermediates that enable rapid analog generation for biological screening.

Storage and handling of Tert-butyl 4-amino-2-(methylsulfanyl)benzoate require standard laboratory precautions, with recommendations to maintain it in cool, dry conditions protected from light. These stability considerations are particularly relevant for research institutions maintaining compound libraries for high-throughput screening initiatives. The compound's shelf life and degradation pathways are subjects of ongoing investigation to ensure reproducible experimental results.

From a commercial perspective, the global market for fine chemicals like Tert-butyl 4-amino-2-(methylsulfanyl)benzoate is expanding, driven by increased R&D investment in life sciences. Suppliers frequently list this compound in their catalogs with detailed specifications, responding to the pharmaceutical industry's demand for high-purity intermediates. Current Good Manufacturing Practice (cGMP) compliance has become a key differentiator among vendors of such specialized chemicals.

Emerging applications of Tert-butyl 4-amino-2-(methylsulfanyl)benzoate extend beyond traditional pharmaceuticals into areas such as materials science and chemical biology. Its structural motifs are being investigated for their potential in designing functional materials with tailored properties. This interdisciplinary appeal makes the compound a frequent subject in scientific literature across multiple domains.

The environmental fate and biodegradation pathways of Tert-butyl 4-amino-2-(methylsulfanyl)benzoate are becoming increasingly important research topics, aligning with global sustainability initiatives. Regulatory agencies are paying closer attention to the ecological impact of synthetic intermediates, prompting studies on the compound's environmental persistence and potential metabolites.

In analytical method development, CAS No. 1462289-66-2 serves as a reference standard for chromatographic techniques, particularly in method validation studies. The compound's distinct UV absorption characteristics make it suitable for developing sensitive detection methods in complex matrices, addressing the pharmaceutical industry's need for robust quality control protocols.

Future research directions for Tert-butyl 4-amino-2-(methylsulfanyl)benzoate may include exploration of its catalytic applications or investigation of its potential as a ligand in coordination chemistry. The compound's versatility ensures its continued relevance in scientific innovation, particularly as synthetic methodologies evolve to meet the demands of modern drug discovery pipelines.